7-Chloro-2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(4-methylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C28H24ClNO5
• Molecular Weight: 489.9 g/mol
• IUPAC Name: 7-chloro-2-[2-(3,4-dimethoxyphenyl)ethyl]-1-(4-methylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C28H24ClNO5/c1-16-4-7-18(8-5-16)25-24-26(31)20-15-19(29)9-11-21(20)35-27(24)28(32)30(25)13-12-17-6-10-22(33-2)23(14-17)34-3/h4-11,14-15,25H,12-13H2,1-3H3
• InChI Key: WRNGYFPNOGVJGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2CCC4=CC(=C(C=C4)OC)OC)OC5=C(C3=O)C=C(C=C5)Cl

Description

7-CHLORO-2-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-1-(4-METHYLPHENYL)-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 7-CHLORO-2-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-1-(4-METHYLPHENYL)-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the chromeno[2,3-c]pyrrole core, followed by the introduction of the chloro, dimethoxyphenyl, and methylphenyl groups. Industrial production methods may involve optimizing these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The chloro group can be substituted with other groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

7-CHLORO-2-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-1-(4-METHYLPHENYL)-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may have potential as a biochemical probe due to its unique structure.

Medicine: Research is ongoing to explore its potential therapeutic effects.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. Its effects are mediated through binding to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar compounds include other chromeno[2,3-c]pyrrole derivatives with different substituents. What sets 7-CHLORO-2-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-1-(4-METHYLPHENYL)-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE apart is its unique combination of functional groups, which may confer distinct chemical and biological properties. Some similar compounds include:

• 2-Chloro-3,4-dimethoxybenzil
• Indole derivatives with similar structural motifs